1-(Tetrahydropyrimidin-1(2H)-yl)ethanone hydrochloride

• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• IUPAC Name: 1-(1,3-diazinan-1-yl)ethanone;hydrochloride
• InChI: InChI=1S/C6H12N2O.ClH/c1-6(9)8-4-2-3-7-5-8;/h7H,2-5H2,1H3;1H
• InChI Key: KSPACLHMXWVFQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCNC1.Cl

Description

1-(1,3-Diazinan-1-yl)ethan-1-one hydrochloride is a chemical compound with the molecular formula C7H14N2O·HCl. It is known for its unique structure, which includes a diazinane ring, making it a subject of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-diazinan-1-yl)ethan-1-one hydrochloride typically involves the reaction of 1,3-diazinane with ethanone under controlled conditions. The reaction is usually carried out in the presence of a hydrochloric acid catalyst to facilitate the formation of the hydrochloride salt. The reaction conditions often include maintaining a specific temperature and pH to ensure the desired product yield.

Industrial Production Methods

Industrial production of 1-(1,3-diazinan-1-yl)ethan-1-one hydrochloride involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Diazinan-1-yl)ethan-1-one hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The diazinane ring allows for substitution reactions, where different functional groups can be introduced.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used for reduction reactions.

Substitution Reagents: Halogens, alkylating agents, and other electrophiles are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

1-(1,3-Diazinan-1-yl)ethan-1-one hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1,3-diazinan-1-yl)ethan-1-one hydrochloride involves its interaction with specific molecular targets. The diazinane ring structure allows it to bind to certain enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Aminoazetidin-1-yl)ethan-1-one hydrochloride
• 1-Acetylazetidin-3-amine hydrochloride
• 1-(3-Aminopiperidin-1-yl)ethanone hydrochloride

Uniqueness

1-(1,3-Diazinan-1-yl)ethan-1-one hydrochloride is unique due to its diazinane ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications, distinguishing it from other similar compounds.